Cas no 790277-82-6 (1,11-Dithia-4,8,14,18-tetraazacycloeicosane-3,9,13,19-tetrone)

• Product Name: 1,11-Dithia-4,8,14,18-tetraazacycloeicosane-3,9,13,19-tetrone
• CAS No: 790277-82-6
• MF: C₁₄H₂₄N₄O₄S₂
• MW: 376.494760513306
• CID: 1798124
• PubChem ID: 12985580
• Update Time: 2025-04-21

1,11-Dithia-4,8,14,18-tetraazacycloeicosane-3,9,13,19-tetrone Chemical and Physical Properties

Names and Identifiers

• 1,11-Dithia-4,8,14,18-tetraazacycloeicosane-3,9,13,19-tetrone
• 1,11-dithia-4,8,14,18-tetrazacycloicosane-3,9,13,19-tetrone
• 1,11-Dithia-4,8,14,18-tetraazacycloicosane-3,9,13,19-tetrone
• DTXSID20514396
• SCHEMBL9951175
• 790277-82-6

• Inchi： 1S/C14H24N4O4S2/c19-11-7-23-9-13(21)17-5-2-6-18-14(22)10-24-8-12(20)16-4-1-3-15-11/h1-10H2,(H,15,19)(H,16,20)(H,17,21)(H,18,22)
• InChI Key： ALZAHXBOJLKUKH-UHFFFAOYSA-N
• SMILES： S1CC(NCCCNC(CSCC(NCCCNC(C1)=O)=O)=O)=O

Computed Properties

• Exact Mass: 376.12389761g/mol
• Monoisotopic Mass: 376.12389761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 167Ų